1-[(4-Ethoxyphenyl)sulfonyl]-4-phenylpiperazine
1-[(4-Ethoxyphenyl)sulfonyl]-4-phenylpiperazine
Brand Name:
Vulcanchem
CAS No.:
326885-35-2
VCID:
VC0361126
InChI:
InChI=1S/C18H22N2O3S/c1-2-23-17-8-10-18(11-9-17)24(21,22)20-14-12-19(13-15-20)16-6-4-3-5-7-16/h3-11H,2,12-15H2,1H3
SMILES:
CCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3
Molecular Formula:
C18H22N2O3S
Molecular Weight:
346.4g/mol
1-[(4-Ethoxyphenyl)sulfonyl]-4-phenylpiperazine
CAS No.: 326885-35-2
Main Products
VCID: VC0361126
Molecular Formula: C18H22N2O3S
Molecular Weight: 346.4g/mol
CAS No. | 326885-35-2 |
---|---|
Product Name | 1-[(4-Ethoxyphenyl)sulfonyl]-4-phenylpiperazine |
Molecular Formula | C18H22N2O3S |
Molecular Weight | 346.4g/mol |
IUPAC Name | 1-(4-ethoxyphenyl)sulfonyl-4-phenylpiperazine |
Standard InChI | InChI=1S/C18H22N2O3S/c1-2-23-17-8-10-18(11-9-17)24(21,22)20-14-12-19(13-15-20)16-6-4-3-5-7-16/h3-11H,2,12-15H2,1H3 |
Standard InChIKey | ATJPKASFYTUWJX-UHFFFAOYSA-N |
SMILES | CCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3 |
Canonical SMILES | CCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3 |
PubChem Compound | 3618807 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume